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CAS No.: 170006-72-1

Cat. No.: S548235
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Storage & Handling Specifications

The table below summarizes the key physical and storage characteristics of FTI-276 for your reference [1].

Specification Details

Physical Form White solid, supplied as a trifluoroacetate salt [1]

Purity ≥90% (HPLC) [1]

Recommended Storage
Temperature

-20°C [1]

Storage Condition Desiccated (hygroscopic). Packaged under inert gas [1]

Solubility 25 mg/mL in DMSO [1]

Solution Handling Following reconstitution, aliquot and freeze at -70°C. Stock solutions

are stable for up to 1 week at -70°C [1]

Experimental Context & Protocol Guidance

Understanding how FTI-276 is applied in research can help in troubleshooting your experiments.
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Primary Use: FTI-276 is a highly potent and selective inhibitor of farnesyl transferase (FTase), which

is crucial for the function of Ras proteins and other prenylated proteins. It inhibits FTase in vitro with
an IC₅₀ of 500 pM, and geranylgeranyltransferase I (GGTase I) at a much higher concentration (IC₅₀ =

50 nM), demonstrating its selectivity [1].
Functional Evidence in Cell Culture: In a study on sensory neurons, treatment with a

farnesyltransferase inhibitor (assumed to be FTI-276 based on the context) successfully attenuated
the NGF-induced increase in CGRP content [2]. This demonstrates the compound's effectiveness

in a cellular model and its role in probing the Ras signaling pathway.
Protocol for Verifying Prenylation Inhibition: To directly measure the effect of FTI-276 on protein

prenylation in your system, you can adapt a standard protocol [3]. The workflow below outlines the
key steps, from cell treatment to data analysis, which can confirm the biochemical efficacy of your

FTI-276 treatment.
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What is the best practice for preparing FTI-276 stock solutions? Always use anhydrous DMSO to

reconstitute the powder to a concentration of 25 mg/mL [1]. Immediately after dissolution, aliquot the

stock solution into single-use vials to minimize freeze-thaw cycles and exposure to moisture. Store

these aliquots at -70°C or below [1].

How can I confirm that my FTI-276 is still active? While the search results do not provide a specific

assay for compound stability, you can verify its functional activity in your experimental system. A

common method is to treat your cells with the inhibitor and measure the electrophoretic mobility shift

of a known farnesylation target, like HDJ-2 [3]. Inhibition of prenylation prevents the modification,

causing the protein to run slower on an SDS-PAGE gel. Successfully observing this shift would

indicate the FTI-276 is active.

Are there any specific handling precautions for this compound? The product is classified as a

"Combustible Solid" (Storage Class Code 11) [1]. While no specific toxicity code is listed beyond

"Standard Handling," it is good laboratory practice to always handle chemical compounds within a

fume hood and wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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